molecular formula C20H26N2O2S B8384633 4-(5-Benzyl-thiazol-2-yl)-1-t-butyloxycarbonyl-piperidine

4-(5-Benzyl-thiazol-2-yl)-1-t-butyloxycarbonyl-piperidine

Cat. No. B8384633
M. Wt: 358.5 g/mol
InChI Key: JAJRYKSYIOEBER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(5-Benzyl-thiazol-2-yl)-1-t-butyloxycarbonyl-piperidine is a useful research compound. Its molecular formula is C20H26N2O2S and its molecular weight is 358.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(5-Benzyl-thiazol-2-yl)-1-t-butyloxycarbonyl-piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(5-Benzyl-thiazol-2-yl)-1-t-butyloxycarbonyl-piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(5-Benzyl-thiazol-2-yl)-1-t-butyloxycarbonyl-piperidine

Molecular Formula

C20H26N2O2S

Molecular Weight

358.5 g/mol

IUPAC Name

tert-butyl 4-(5-benzyl-1,3-thiazol-2-yl)piperidine-1-carboxylate

InChI

InChI=1S/C20H26N2O2S/c1-20(2,3)24-19(23)22-11-9-16(10-12-22)18-21-14-17(25-18)13-15-7-5-4-6-8-15/h4-8,14,16H,9-13H2,1-3H3

InChI Key

JAJRYKSYIOEBER-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)C2=NC=C(S2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 65 mg of 1-bromo-3-phenyl-2-propanone (from reacting the acid chloride with diazomethane followed by hydrogen bromide) in 4 ml EtOH was added 74 mg of 1-boc-isonipecot-thioamide (from Step A). The reaction was stirred for 2 hours at 80° C. The solvent was then evaporated under reduced pressure. The residue was purified by flash chromatography with 10% EtOAc in hexane to give 37 mg of the title compound.
Quantity
65 mg
Type
reactant
Reaction Step One
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
74 mg
Type
reactant
Reaction Step Five
Name
Quantity
4 mL
Type
solvent
Reaction Step Six

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